N1-(2,2-diethoxyethyl)-N2-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
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Description
N1-(2,2-diethoxyethyl)-N2-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C19H24N4O6S and its molecular weight is 436.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The creation and detailed study of compounds similar to "N1-(2,2-diethoxyethyl)-N2-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide" involve complex synthetic routes and characterization techniques. For instance, the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has shown potent anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, demonstrating the potential of such compounds in cancer research (Gomha, Edrees, & Altalbawy, 2016). These methodologies could be applicable to the synthesis of "this compound", providing insights into its potential bioactive properties.
Pharmacological Evaluation
The pharmacological potential of such compounds is vast, with studies revealing their inhibitory effects on tumor growth, antioxidant, analgesic, and anti-inflammatory actions. For example, computational and pharmacological evaluations of heterocyclic derivatives have shown significant activities in toxicity assessment, tumor inhibition, and free radical scavenging (Faheem, 2018). These findings underscore the potential therapeutic applications of "this compound" in addressing various health conditions.
Antitumor and Antimicrobial Activities
Several studies focus on the antitumor and antimicrobial activities of compounds with similar structures. For example, the synthesis and biological activity of compounds like "this compound" have been shown to exhibit promising analgesic and antibacterial activities, offering a new avenue for the development of therapeutic agents (Oleshchuk et al., 2019).
Properties
IUPAC Name |
N-(2,2-diethoxyethyl)-N'-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O6S/c1-3-28-16(29-4-2)10-20-18(24)19(25)21-17-14-11-30(26,27)12-15(14)22-23(17)13-8-6-5-7-9-13/h5-9,16H,3-4,10-12H2,1-2H3,(H,20,24)(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLCASCOCKWEQNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(CNC(=O)C(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=CC=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.